Cas no 88114-03-8 (1-Dibenzothiopheneacetaldehyde)

1-Dibenzothiopheneacetaldehyde structure
88114-03-8 structure
Product Name:1-Dibenzothiopheneacetaldehyde
CAS No:88114-03-8
MF:C14H10OS
MW:226.293602466583
CID:644559
PubChem ID:13128333
Update Time:2025-04-19

1-Dibenzothiopheneacetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Dibenzothiopheneacetaldehyde
    • 2-dibenzothiophen-1-ylacetaldehyde
    • DTXSID10520244
    • 88114-03-8
    • (Dibenzo[b,d]thiophen-1-yl)acetaldehyde
    • Inchi: 1S/C14H10OS/c15-9-8-10-4-3-7-13-14(10)11-5-1-2-6-12(11)16-13/h1-7,9H,8H2
    • InChI Key: HVJLUCZGVZVKOD-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2=C1C=CC=C2CC=O

Computed Properties

  • Exact Mass: 226.04523611g/mol
  • Monoisotopic Mass: 226.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 45.3Ų
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